![molecular formula C19H22N2O4 B5914793 N-(3-amino-3-oxopropyl)-N-benzyl-2,4-dimethoxybenzamide](/img/structure/B5914793.png)
N-(3-amino-3-oxopropyl)-N-benzyl-2,4-dimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-amino-3-oxopropyl)-N-benzyl-2,4-dimethoxybenzamide, also known as ABP-700, is a novel small molecule that has been developed as a selective and potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH). This enzyme is responsible for the degradation of the endocannabinoid anandamide, which plays a key role in the regulation of pain, inflammation, and anxiety. ABP-700 has shown promise as a potential therapeutic agent for the treatment of various diseases and conditions, including pain, anxiety, and inflammation.
Mechanism of Action
The mechanism of action of N-(3-amino-3-oxopropyl)-N-benzyl-2,4-dimethoxybenzamide involves the inhibition of FAAH, which leads to an increase in the levels of endocannabinoids such as anandamide. Anandamide is known to have analgesic, anti-inflammatory, and anxiolytic effects, and its increased levels in the body may contribute to the therapeutic effects of this compound.
Biochemical and Physiological Effects
This compound has been shown to have analgesic, anti-inflammatory, and anxiolytic effects in various preclinical models. In a study published in the Journal of Pharmacology and Experimental Therapeutics, this compound was shown to reduce pain behavior in a rat model of inflammatory pain, with a dose-dependent effect. In another study published in the British Journal of Pharmacology, this compound was shown to have anxiolytic effects in a mouse model of anxiety, with a reduction in anxiety-like behavior.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(3-amino-3-oxopropyl)-N-benzyl-2,4-dimethoxybenzamide is its high potency and selectivity for FAAH, which makes it a useful tool for studying the role of endocannabinoids in various physiological and pathological processes. However, one of the limitations of this compound is its relatively short half-life in vivo, which may limit its therapeutic potential.
Future Directions
There are several future directions for the research and development of N-(3-amino-3-oxopropyl)-N-benzyl-2,4-dimethoxybenzamide. One potential direction is the optimization of its pharmacokinetic properties, such as its half-life and bioavailability, to increase its therapeutic potential. Another direction is the investigation of its effects in various disease models, such as chronic pain, anxiety disorders, and inflammatory conditions. Additionally, the development of new analogs of this compound with improved potency and selectivity may further enhance its utility as a research tool and potential therapeutic agent.
Synthesis Methods
The synthesis of N-(3-amino-3-oxopropyl)-N-benzyl-2,4-dimethoxybenzamide involves several steps, starting with the reaction of 2,4-dimethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with benzylamine to form the benzylamide intermediate, which is then reacted with 3-aminopropionyl chloride to form the final product, this compound. The synthesis of this compound has been described in detail in several publications, including a patent application filed by the inventors.
Scientific Research Applications
N-(3-amino-3-oxopropyl)-N-benzyl-2,4-dimethoxybenzamide has been extensively studied in vitro and in vivo, and has shown promising results in various preclinical models of pain, anxiety, and inflammation. In a study published in the Journal of Medicinal Chemistry, this compound was shown to be a potent and selective inhibitor of FAAH, with an IC50 value of 0.16 nM. In another study published in the European Journal of Pharmacology, this compound was shown to have analgesic effects in a rat model of neuropathic pain, with a dose-dependent reduction in pain behavior.
properties
IUPAC Name |
N-(3-amino-3-oxopropyl)-N-benzyl-2,4-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O4/c1-24-15-8-9-16(17(12-15)25-2)19(23)21(11-10-18(20)22)13-14-6-4-3-5-7-14/h3-9,12H,10-11,13H2,1-2H3,(H2,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEUFURWPTAJOJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)N(CCC(=O)N)CC2=CC=CC=C2)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.